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The Inhibitory Constant (Ki) is a measure of the binding affinity between an inhibitor and its target
enzyme. A lower Ki value indicates a more potent inhibitor, as it means a lower concentration of the drug is

required to achieve 50% inhibition of the enzyme's activity [1].

The table below summarizes common experimental methods for determining the equilibrium dissociation

constant (KD), which is directly related to the Ki value for competitive inhibitors.

Method Key Principle Typical Application & Context
Radioligand Binding Uses radiolabeled ligand to Historically vital for receptor
Assay (RBA) [2] measure binding to receptor pharmacology; requires specific
materials (cell membranes, tissue radioligands and precautions for
slices). radioactive materials.
Surface Plasmon Label-free, real-time monitoring High-throughput screening for drug
Resonance (SPR) [2] of biomolecular interactions by discovery; suitable for protein-protein
detecting mass changes on a and protein-small molecule
sensor chip. interactions.
Fluorescence Measures energy transfer Used to study interactions and spatial
Resonance Energy between two light-sensitive relationships in living cells or in vitro.
Transfer (FRET) [2] molecules to gauge molecular
proximity.
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Method Key Principle

Affinity Chromatography Separates molecules based on a

[2] specific biological interaction;
retention time indicates binding
strength.

Isothermal Titration Directly measures the heat

Calorimetry (ITC) [2] released or absorbed during a

binding event.

Typical Application & Context

Can be used to study drug-receptor
interactions and purify specific
biomolecules.

Provides a full thermodynamic profile
(KD, enthalpy, entropy) of the
interaction without labeling.

The experimental workflow for determining a Ki value typically involves a multi-step process, which can be

visualized as follows:
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Select Assay Method
(SPR, FRET, etc.)

Prepare Reagents
(Enzyme/Receptor, Inhibitor)

Perform Binding/Activity Assay
with inhibitor concentration series

Measure Response
(e.g., signal intensity, heat flow)

y

Analyze Dose-Response Data
(Calculate 1C50)

Apply Model
(e.g., Cheng-Prusoff for Ki)

Report Ki Value
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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